5-(4-Chloro-benzyloxy)-2-hydroxymethyl-pyran-4-one
Cat. No. B8674561
M. Wt: 266.67 g/mol
InChI Key: VBUJBZRAXWASDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:22][OH:23].[Cl:11][c:12]1[cH:13][cH:14][c:15]([CH2:16][Br:17])[cH:18][cH:19]1.[Na+:21].[OH-:20].[OH2:24].[OH:1][CH2:2][c:3]1[cH:4][c:5](=[O:6])[c:7]([OH:8])[cH:9][o:10]1>>[OH:1][CH2:2][c:3]1[cH:4][c:5](=[O:6])[c:7]([O:8][CH2:16][c:15]2[cH:14][cH:13][c:12]([Cl:11])[cH:19][cH:18]2)[cH:9][o:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccc(CBr)cc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=c1cc(CO)occ1O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=c1cc(CO)occ1OCc1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
